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Compound of Interest

Compound Name: Hoechst 33258

CAS No.: 32089-25-1

Cat. No.: B1210083

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Hoechst 33258, a widely used fluorescent

stain for DNA in cell biology and drug development. It details the chemical properties, including

the molecular weight of its common forms, and offers detailed experimental protocols for its

application in various cellular assays.

Core Properties of Hoechst 33258
Hoechst 33258 is a cell-permeant, blue fluorescent dye that binds to the minor groove of DNA,

with a preference for adenine- and thymine-rich regions.[1][2][3] This specific binding results in

a significant increase in its fluorescence, making it an excellent nuclear counterstain for both

live and fixed cells.[4] Unbound Hoechst 33258 in solution exhibits minimal fluorescence,

which contributes to a high signal-to-noise ratio.

Molecular Identity and Forms
Hoechst 33258 is commercially available in different forms, which can lead to confusion

regarding its molecular weight. The two most common forms are the trihydrochloride and the
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pentahydrate. It is crucial to distinguish between these forms for accurate solution preparation

and experimental reproducibility.

Form Chemical Formula Molecular Weight ( g/mol )

Hoechst 33258 (Anhydrous

Free Base)
C₂₅H₂₄N₆O 424.49

Hoechst 33258

Trihydrochloride
C₂₅H₂₄N₆O · 3HCl 533.88[1][2][3][5]

Hoechst 33258 Pentahydrate C₂₅H₂₄N₆O · 3HCl · 5H₂O 623.96[6][7]

Note: Some sources may list slightly different formulas or not explicitly state the association of

water molecules with the trihydrochloride salt. The pentahydrate form is essentially the

trihydrochloride salt with five molecules of water of hydration.

Experimental Protocols
The following are detailed protocols for common applications of Hoechst 33258 in cellular

analysis.

Staining of Fixed Cells for Fluorescence Microscopy
This protocol is suitable for visualizing the nuclei of fixed cells.

Materials:

Hoechst 33258 stock solution (e.g., 1 mg/mL in deionized water or DMSO)

Phosphate-Buffered Saline (PBS)

Fixation solution (e.g., 4% paraformaldehyde in PBS)

Permeabilization solution (optional, e.g., 0.1% Triton X-100 in PBS)

Mounting medium

Coverslips and microscope slides
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Procedure:

Cell Culture and Fixation: Culture cells on coverslips to the desired confluency. Wash the

cells once with PBS and then fix them with 4% paraformaldehyde for 10-15 minutes at room

temperature.

Washing: Wash the fixed cells twice with PBS to remove the fixative.

Permeabilization (Optional): If targeting intracellular antigens with antibodies, permeabilize

the cells with 0.1% Triton X-100 in PBS for 5-10 minutes at room temperature. Wash twice

with PBS.

Hoechst Staining: Prepare a working solution of Hoechst 33258 at a final concentration of 1

µg/mL in PBS. Incubate the fixed cells with the Hoechst 33258 working solution for 5-15

minutes at room temperature, protected from light.

Final Washes: Wash the cells two to three times with PBS to remove unbound dye.

Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate

mounting medium. Image the stained nuclei using a fluorescence microscope with a UV

excitation filter (around 350 nm) and a blue emission filter (around 460 nm).

Live Cell Staining for Nuclear Visualization
This protocol allows for the visualization of nuclei in living cells.

Materials:

Hoechst 33258 stock solution (e.g., 1 mg/mL in deionized water)

Complete cell culture medium

Cells cultured in imaging dishes or on coverslips

Procedure:

Prepare Staining Solution: Dilute the Hoechst 33258 stock solution to a final working

concentration of 0.5-2 µg/mL in pre-warmed complete cell culture medium. The optimal
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concentration should be determined empirically for each cell type.

Cell Staining: Remove the existing culture medium from the cells and replace it with the

Hoechst 33258 staining solution.

Incubation: Incubate the cells at 37°C for 10-30 minutes, protected from light. Incubation time

may need to be optimized depending on the cell type.

Washing: Aspirate the staining solution and wash the cells twice with pre-warmed PBS or

fresh culture medium to remove unbound dye.

Imaging: Immediately image the cells using a fluorescence microscope equipped with a UV

excitation source and a blue emission filter.

Detection of Apoptosis
Condensed or fragmented nuclei are hallmarks of apoptosis. Hoechst 33258 can be used to

identify apoptotic cells based on their nuclear morphology.

Materials:

Hoechst 33258 stock solution

Control and apoptosis-induced cell populations

PBS

Procedure:

Cell Preparation: Harvest both control and treated cells and prepare single-cell suspensions

at approximately 1 x 10⁶ cells/mL in cold PBS.

Hoechst Staining: Add Hoechst 33258 to the cell suspension to a final concentration of 1

µg/mL and mix gently.

Incubation: Incubate the cells for 10-15 minutes at room temperature in the dark.
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Analysis: Place a small volume of the cell suspension on a microscope slide and cover with

a coverslip. Analyze the cells immediately by fluorescence microscopy. Apoptotic cells will

exhibit brightly stained, condensed, or fragmented nuclei, while healthy cells will show

uniform, less intense nuclear staining.

Visualizing Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Staining Protocol for Fixed Cells

Culture cells on coverslips

Fix with 4% Paraformaldehyde

Wash with PBS (2x)

Permeabilize with 0.1% Triton X-100 (Optional)

Stain with Hoechst 33258 (1 µg/mL)

Wash with PBS (3x)

Mount and Image

Click to download full resolution via product page

Caption: Workflow for staining the nuclei of fixed cells with Hoechst 33258.
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Apoptosis Detection Workflow

Prepare single-cell suspensions

Stain with Hoechst 33258 (1 µg/mL)

Incubate (10-15 min, RT, dark)

Analyze by Fluorescence Microscopy

Identify apoptotic cells (condensed/fragmented nuclei)

Click to download full resolution via product page

Caption: Workflow for detecting apoptotic cells using Hoechst 33258 staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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